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Introduction

The Diamino lipid DALA4 is a novel ionizable lipid designed for the formulation of lipid
nanoparticles (LNPs) to facilitate the efficient delivery of messenger RNA (mRNA) into cells.
These DAL4-formulated LNPs are particularly effective for in vitro and in vivo applications,
including cancer immunotherapy research where they have been used to deliver mMRNA
encoding cytokines to tumor cells.[1] This document provides a detailed protocol for the
formulation of DAL4-LNPs and their application in the transfection of cell lines.

Core Concepts

DAL4 is an ionizable lipid that is cationic at a low pH, allowing for efficient complexation with
negatively charged mRNA during the formulation process. At physiological pH, DAL4 becomes
nearly neutral, which reduces cytotoxicity and facilitates the release of the mRNA cargo into the
cytoplasm following cellular uptake. The DAL4-LNP formulation typically includes helper lipids,
cholesterol, and a PEGylated lipid to ensure stability, fusogenicity, and optimal in vivo
pharmacokinetics.
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Signaling Pathway for LNP-mediated mRNA Delivery and
Expression

The following diagram illustrates the general mechanism of LNP-mediated mRNA delivery and
subsequent protein expression.
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Caption: General workflow of LNP-mediated mRNA delivery.
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Data Presentation
Table 1: Formulation of DAL4-LNPs

This table outlines the molar ratios of the lipid components for the formulation of DAL4-LNPs as
described in the foundational research.

Component Molar Ratio (%) Role in Formulation

lonizable lipid for mMRNA

Diamino lipid DAL4 50 )
encapsulation and release
Helper lipid, promotes
DOPE 10 PETIPIC. P
endosomal escape
Cholesterol 38.5 Stabilizes the LNP structure
Prevents aggregation and
DMG-PEG2000 15

prolongs circulation

Table 2: Representative Transfection Efficiency and Cell
Viability with lonizable Lipid Nanoparticles

While comprehensive quantitative data for DAL4 across multiple cell lines is not yet widely
published, the following table provides a summary of typical transfection efficiencies and cell
viabilities observed with ionizable lipid nanoparticle systems in common cell lines. These
values can serve as a benchmark for experimental planning.
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Typical
. Transfection Typical Cell
Cell Line Cell Type o o
Efficiency (% Viability (%)
positive cells)
B16F10 Mouse Melanoma 70-90% > 90%
Human Embryonic
HEK293 _ 80-95% > 95%
Kidney
Human Cervical
Hela 60-80% > 90%
Cancer
Human Lung
A549 _ 50-70% > 85%
Carcinoma

Note: Transfection efficiency and cell viability are dependent on the specific experimental
conditions, including mRNA dose, cell density, and incubation time.

Experimental Protocols
Protocol 1: Formulation of DAL4-LNP Encapsulating
MRNA

This protocol describes the preparation of DAL4-LNPs using a microfluidic mixing method.
Materials:

o Diamino lipid DAL4

e 1, 2-dioleoyl-sn-glycero-3-phosphoethanolamine (DOPE)

e Cholesterol

o 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000 (DMG-PEG2000)
 MRNA of interest

» Ethanol (200 proof, molecular biology grade)
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 Citrate buffer (pH 4.0)

¢ Phosphate-buffered saline (PBS), pH 7.4

» Microfluidic mixing device and cartridges

o Dialysis cassettes (10 kDa MWCO)

o Sterile, nuclease-free tubes and solutions

Procedure:

o Prepare Lipid Stock Solution:

o Dissolve DAL4, DOPE, Cholesterol, and DMG-PEG2000 in ethanol at a molar ratio of
50:10:38.5:1.5.

o The final lipid concentration in the ethanol phase should be between 10-25 mM.

» Prepare mRNA Solution:

o Dilute the mRNA in a citrate buffer (pH 4.0) to a concentration of 0.1-0.5 mg/mL.

e Microfluidic Mixing:

o Set up the microfluidic mixing system according to the manufacturer's instructions.

o Load the lipid-ethanol solution into one syringe and the mRNA-citrate buffer solution into
another.

o Set the flow rate ratio of the aqueous to the organic phase to 3:1.

o Initiate the mixing process to form the LNP-mRNA complexes.

» Dialysis and Concentration:

o Transfer the resulting LNP solution to a dialysis cassette.
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o Perform dialysis against PBS (pH 7.4) for at least 18 hours at 4°C, with at least two
changes of buffer, to remove the ethanol and raise the pH.

o Concentrate the LNPs if necessary using a centrifugal filter device.

e Characterization:

o Determine the particle size, polydispersity index (PDI), and zeta potential using dynamic
light scattering (DLS).

o Quantify the mRNA encapsulation efficiency using a fluorescent dye-based assay (e.g.,
RiboGreen assay).

Experimental Workflow for DAL4-LNP Formulation
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Caption: Workflow for the formulation of DAL4-LNPs.

Protocol 2: In Vitro Transfection of B16F10 Cells with
DAL4-LNP-mRNA

This protocol details the steps for transfecting the B16F10 mouse melanoma cell line.
Materials:

o B16F10 cells

o Complete growth medium (e.g., DMEM with 10% FBS)

o DAL4-LNP-mRNA complexes (formulated as per Protocol 1)

o 96-well or 24-well tissue culture plates

e Phosphate-buffered saline (PBS)

o Assay reagents for measuring transfection efficiency (e.g., luciferase assay kit, flow
cytometer for GFP)

Assay reagents for measuring cell viability (e.g., MTT, PrestoBlue, or CellTiter-Glo assay)
Procedure:
e Cell Seeding:

o The day before transfection, seed B16F10 cells in a tissue culture plate at a density that
will result in 70-80% confluency at the time of transfection. For a 24-well plate, a typical
seeding density is 5 x 10”4 cells per well.

¢ Transfection:

o On the day of transfection, dilute the DAL4-LNP-mRNA complexes to the desired final
concentration (e.g., 50-500 ng of MRNA per well) in complete growth medium.
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o Remove the old medium from the cells and gently add the medium containing the LNP-
MRNA complexes.

o Incubate the cells at 37°C in a CO2 incubator for 24-48 hours.

o Assessment of Transfection Efficiency:

o If using a reporter gene like luciferase, lyse the cells after the incubation period and
measure the luciferase activity using a luminometer according to the manufacturer's
protocol.

o If using a fluorescent reporter like GFP, analyze the percentage of fluorescent cells and
the mean fluorescence intensity by flow cytometry or fluorescence microscopy.

o Assessment of Cell Viability:

o After the incubation period, perform a cell viability assay. For an MTT assay, incubate the
cells with the MTT reagent, followed by solubilization of the formazan crystals and
measurement of absorbance. For other assays, follow the manufacturer's instructions.

o Always include an untreated cell control to establish a baseline for 100% viability.

Logical Relationship for In Vitro Transfection and
Analysis

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398828?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Cell Preparation

Seed B16F10 Cells
(70-80% confluency)

Dilute DAL4-LNP-mRNA
in complete medium

Incubate cells with complexes
(24-48h, 37°C)

Transfection Efficiency Assay Cell Viability Assay
(e.g., Luciferase, Flow Cytometry) (e.g., MTT, CellTiter-Glo)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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